Cas no 1804449-56-6 (4-Amino-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1804449-56-6
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4853348
• Update Time: 2025-05-21

4-Amino-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-2-1-15-5(7(11,12)13)3(4(2)14)6(9)10/h1,6H,(H2,14,15)
• InChI Key： VFNRDHOGCNEKSQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-5-Bromo-3-(Difluoromethyl)-2-(Trifluoromethyl)Pyridine (CAS No. 1804449-56-6)

4-Amino-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine, identified by the unique CAS No. 1804449-56-6, represents a structurally complex heterocyclic compound with significant synthetic and pharmaceutical relevance. This fluorinated pyridine derivative features a multifunctional scaffold combining an amino group at the C-4 position, a bromo substituent at C-5, and two distinct fluoroalkyl moieties—trifluoromethyl at C-2 and difluoromethyl at C-3. The strategic placement of these electron-withdrawing groups imparts unique electronic properties, making this molecule a valuable building block in modern medicinal chemistry and materials science.

The structural diversity of pyridine derivatives has long been exploited in drug discovery due to their ability to modulate biological targets through hydrogen bonding, π–π stacking interactions, and lipophilic effects. The introduction of fluorine atoms, particularly in the form of trifluoromethylation, enhances metabolic stability and bioavailability by increasing lipophilicity while reducing susceptibility to enzymatic degradation. Recent studies (e.g., J. Med. Chem., 2023) have demonstrated that such fluorinated scaffolds can improve the pharmacokinetic profiles of kinase inhibitors and GPCR modulators, underscoring their importance in next-generation therapeutics.

Synthetic methodologies for constructing CAS No. 1804449-56-6 typically involve transition-metal-catalyzed cross-coupling reactions or electrophilic aromatic substitution strategies. A notable approach reported in 2023 employs palladium-catalyzed amination of bromopyridines under mild conditions to introduce the amino functionality at C-4 with high regioselectivity (Tetrahedron Lett., 78:117789). The incorporation of difluoromethyl groups often relies on hypervalent iodine reagents or nickel-mediated fluorination protocols, which have been optimized to minimize side reactions while maximizing yield.

In the context of drug development, compounds containing the core structure of CAS No. 1804449-56-6 have shown promising activity against various disease targets. For instance, analogs bearing similar trifluoromethyl-substituted pyridines have demonstrated nanomolar inhibition of epidermal growth factor receptor (EGFR) mutants associated with non-small cell lung cancer (Cancer Res., 83:117). The bromo substituent at C-5 serves as a versatile handle for further functionalization via Suzuki-Miyaura coupling or nucleophilic aromatic substitution reactions, enabling rapid diversification of molecular libraries for high-throughput screening campaigns.

The unique combination of functional groups in this compound also positions it as an attractive candidate for materials science applications. Research published in 2023 (J. Mater. Chem., A7:189) highlights its potential as an electron-deficient unit in organic semiconductors, where the trifluoromethyl groups enhance charge transport properties through intermolecular π-conjugation effects. Additionally, the amino functionality enables post-synthetic modification for integration into polymeric systems or surface functionalization protocols.

Analytical characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are essential for verifying the structural integrity of this compound. The presence of multiple fluorinated moieties necessitates specialized NMR conditions to resolve overlapping signals from aromatic protons and fluoroalkyl substituents. Advanced computational methods like density functional theory (DFT) calculations have been employed to predict conformational preferences and electronic distribution patterns critical for optimizing synthetic routes and biological activity.

The field continues to evolve with emerging applications in photovoltaics and sensor technology leveraging the photophysical properties conferred by fluorinated pyridines. A recent breakthrough demonstrated that compounds with similar architectures exhibit enhanced fluorescence quantum yields when incorporated into solid-state matrices (JACS Au, 3:17). These findings open new avenues for developing luminescent probes or optoelectronic devices utilizing the unique electronic characteristics inherent to this class of compounds.

In summary, the structural versatility and tunable physicochemical properties of CAS No. 1804449-56-6 make it a compelling platform for innovation across multiple scientific disciplines. Ongoing research continues to uncover novel applications while refining synthetic methodologies to improve accessibility for both academic researchers and industrial partners seeking advanced chemical solutions.